Cas no 219823-49-1 (2-Amino-4,5-difluorobenzonitrile)

• Product Name: 2-Amino-4,5-difluorobenzonitrile
• CAS No: 219823-49-1
• MF: C₇H₄F₂N₂
• MW: 154.116868019104
• MDL: MFCD09835282
• CID: 252643
• PubChem ID: 10877330
• Update Time: 2025-09-22

2-Amino-4,5-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-difluorobenzonitrile
• Benzonitrile,2-amino-4,5-difluoro-
• 2-amino-4,5-difluoro-benzonitrile
• SY259212
• CS-0037497
• SCHEMBL404483
• SB76009
• AKOS006328968
• AC-26107
• FT-0687058
• DTXSID20446709
• MFCD09835282
• WQDUYGGOVGUBMO-UHFFFAOYSA-N
• 2-amino-4, 5-difluorobenzonitrile
• A18463
• Benzonitrile,2-amino-4,5-difluoro-(9CI)
• 219823-49-1
• Benzonitrile, 2-amino-4,5-difluoro- (9CI)
• AS-33144

• MDL： MFCD09835282
• Inchi： 1S/C7H4F2N2/c8-5-1-4(3-10)7(11)2-6(5)9/h1-2H,11H2
• InChI Key： WQDUYGGOVGUBMO-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#N)=C(C=1)N)F

Computed Properties

• Exact Mass: 154.03400
• Monoisotopic Mass: 154.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 288.7±40.0 ºC (760 Torr),
• Flash Point: 128.4±27.3 ºC,
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 49.81000
• LogP: 1.99988

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles